Cas no 27761-02-0 (2,2'-Thenoin)

• Product name: 2,2'-Thenoin
• CAS No: 27761-02-0
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• MDL: MFCD00022505
• CID: 88739
• PubChem ID: 2734800

2,2'-Thenoin Chemical and Physical Properties

Names and Identifiers

• 2,2'-Thenoin
• 2,2 -Thenoin
• 2-Hydroxy-1,2-di-2-thienylethanone
• 2-Hydroxy-1,2-dithien-2-ylethanone
• 2-hydroxy-1,2-dithiophen-2-ylethanone
• (+/-)-2-thenoin
• 1,2-di(thiophen-2-yl)-2-hydroxyethanone
• 2,2'-FURIL
• 2-hydroxy-1,2-bis(thiophen-2-yl)ethanone
• 2-hydroxy-1,2-di(2-thienyl)ethan-1-one
• 2-hydroxy-1,2-di(thiophen-2-yl)ethanone
• α-Hydroxy-2-thenyl 2-Thienyl Ketone
• Maybridge1_002119
• 2-hydroxy-1,2-bis(thiophen-2-yl)ethan-1-one
• CS-0046827
• AKOS017344918
• Ethanone, 2-hydroxy-1,2-di-2-thienyl-
• Ethanone,2-hydroxy-1,2-di-2-thienyl-
• 27761-02-0
• T1762
• CCG-119621
• SCHEMBL6250431
• GEO-02288
• A819181
• BRD-A21555493-001-01-7
• MFCD00022505
• HMS547I07
• NCGC00323616-01
• 2-Hydroxy-1,2-di-thiophen-2-yl-ethanone
• 2-hydroxy-1, 2-dithiophen-2-ylethanone
• 2-Hydroxy-1,2-di(thiophen-2-yl)ethan-1-one
• Z57309486
• W-200272
• HMS1374N04
• FT-0609314
• AB01319248-02
• CHEMBL190660
• BDBM50171920
• J-640120
• ChemDiv2_002050
• Oprea1_821960
• AKOS000369504
• EN300-36707
• J-800124
• 1,2-dithien-2-ylhydroxyethanone
• DTXSID20370510
• W15262
• alpha-Hydroxy-2-thenyl 2-Thienyl Ketone
• STK281585
• 3-Phenylpyrazol
• DB-047271

• MDL： MFCD00022505
• Inchi： InChI=1S/C10H8O2S2/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6,9,11H
• InChI Key： OGWZIOZTPNLTCR-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C(C(=O)C2=CC=CS2)O

Computed Properties

• Exact Mass: 223.99700
• Monoisotopic Mass: 223.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 114-115 °C
• Boiling Point: 410.8±35.0 °C at 760 mmHg
• Flash Point: 202.2±25.9 °C
• Refractive Index: 1.666
• PSA: 93.78000
• LogP: 2.72590
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not determined

2,2'-Thenoin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,2'-Thenoin Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones